![molecular formula C8H5ClN2O2 B1423216 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid CAS No. 1067193-36-5](/img/structure/B1423216.png)
5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
Overview
Description
5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid is a halogenated heterocycle . It has the empirical formula C8H5ClN2O2 and a molecular weight of 196.59 .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrrolopyridine core with a chlorine atom at the 5-position and a carboxylic acid group at the 3-position . The SMILES string for this compound is OC(=O)c1c[nH]c2ncc(Cl)cc12 .Physical And Chemical Properties Analysis
This compound is a solid . Its exact physical and chemical properties such as melting point, boiling point, and solubility are not specified in the retrieved data.Scientific Research Applications
Synthesis of Heterocyclic Structures
A study by Alekseyev et al. (2017) discusses a method based on the Fischer reaction in polyphosphoric acid for synthesizing previously unknown heterocyclic structures containing the 5-chloro-1H-pyrrolo[2,3-b]pyridine system. This method can be used for synthesizing 3-substituted and 2,3-disubstituted 5-chloro-7-azaindoles with various substituents.
Antibacterial Activity
Toja et al. (1986) synthesized a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, which showed in vitro antibacterial activity. The compounds were synthesized from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, obtained by reacting carbethoxyacetamidine with bromoacetone or chloroacetaldehyde (Toja, Kettenring, Goldstein, & Tarzia, 1986).
Synthesis of Pyrazole Derivatives
A study by Shen et al. (2012) focused on the synthesis of pyrazole derivatives of 1-(6-chloro-pyridin-2-yl)-5-hydroxy-1H-pyrazole-3-carboxylic acid methyl ester and its analogs. This involved characterizing the compounds using NMR, IR spectroscopies, HRMS analyses, and X-ray diffraction.
Synthesis of Pyrrolopyridines
Brodrick and Wibberley (1975) demonstrated a novel synthetic route from 1-substituted 2-aminopyrroles to 1H-pyrrolo[2,3-b]pyridines. They showed that 1-alkyl- and 1-aryl-2-amino-4-cyanopyrroles can undergo condensation with various compounds to yield 1H-pyrrolo[2,3-b]pyridines in a single stage (Brodrick & Wibberley, 1975).
Safety and Hazards
properties
IUPAC Name |
5-chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-7-1-4-5(8(12)13)2-10-6(4)3-11-7/h1-3,10H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVPUJBXNXVWMSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CNC2=CN=C1Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90694558 |
Source
|
| Record name | 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90694558 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1067193-36-5 |
Source
|
| Record name | 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1067193-36-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90694558 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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